2-Methyl-1-pentyl-3-(4-methoxynaphthoyl)indole
Description
2-Methyl-1-pentyl-3-(4-methoxynaphthoyl)indole, also known as JWH 098, is a chemical compound with the molecular formula C26H27NO2 . It is used in biochemical research .
Molecular Structure Analysis
The molecular structure of 2-Methyl-1-pentyl-3-(4-methoxynaphthoyl)indole is represented by the formula C26H27NO2 .Physical And Chemical Properties Analysis
The molecular weight of 2-Methyl-1-pentyl-3-(4-methoxynaphthoyl)indole is 385.5 . More detailed physical and chemical properties are not available in the resources I found.Scientific Research Applications
Metabolism Study
JWH-098 has been used in metabolism studies . A pilot study was performed to study the main metabolic reactions of JWH-098 and other synthetic cannabinoids. The aim was to set up a screening method for the detection of main metabolites in biological fluids . This research is crucial for understanding how the body processes these substances and can help in the development of new therapeutic strategies.
Forensic Toxicology
In the field of forensic toxicology , JWH-098 is significant . Synthetic cannabinoids like JWH-098 have been detected in various herbal blends sold legally in convenience stores, smoke shops, and on the Internet . The detection of these substances in biological fluids, mainly urine, following their administration is a challenge for forensic and clinical toxicologists .
Drug Discovery and Design
JWH-098 can be used in drug discovery and design . The structural information of JWH-098 can be used to create new compounds with similar or even stronger psychoactive effects . This can lead to the development of new drugs for the treatment of various diseases.
Analytical Chemistry
In analytical chemistry , JWH-098 is used as a reference standard for the identification and quantification of synthetic cannabinoids in various samples . This is crucial for ensuring the accuracy and reliability of analytical results.
properties
IUPAC Name |
(4-methoxynaphthalen-1-yl)-(2-methyl-1-pentylindol-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27NO2/c1-4-5-10-17-27-18(2)25(22-13-8-9-14-23(22)27)26(28)21-15-16-24(29-3)20-12-7-6-11-19(20)21/h6-9,11-16H,4-5,10,17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNTCHEBQQFICNR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=C(C4=CC=CC=C43)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80185501 |
Source
|
| Record name | JWH-098 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80185501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-pentyl-3-(4-methoxynaphthoyl)indole | |
CAS RN |
316189-74-9 |
Source
|
| Record name | JWH 098 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=316189-74-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | JWH-098 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0316189749 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | JWH-098 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80185501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | JWH-098 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T27V33219F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What can you tell me about the detection of JWH-098 and its metabolites?
A1: Researchers are actively developing methods to detect JWH-098 and its metabolites in biological samples. One study [] focused on developing an antibody-based immunoassay for detecting JWH-098 and several related compounds, including its metabolites. This research highlighted the need for tools that can identify not only the parent compound but also its metabolic byproducts, which can provide a more complete picture of exposure and potential effects.
Q2: Has there been any research on predicting the metabolism of JWH-098?
A2: Yes, computational methods are being employed to anticipate the metabolic pathways of JWH-098. One study [] utilized in silico and in vitro approaches to investigate the metabolism of several synthetic cannabinoids, including JWH-098. By predicting potential metabolites, researchers can develop more targeted analytical methods for detection and gain insights into the compounds' pharmacological and toxicological profiles.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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